Cas no 456-44-0 (3-Methylbenzyl fluoride)

• Product Name: 3-Methylbenzyl fluoride
• CAS No: 456-44-0
• Molecular Formula: C₈H₉F
• Molecular Weight: 124.15546
• CID: 1112643
• PubChem ID: 12684310

3-Methylbenzyl fluoride Properties

Names and Identifiers

• 3-Methylbenzyl fluoride
• 1-(Fluoromethyl)-3-methylbenzene
• 1-(chloromethyl)-3-methyl-benzene
• 1-chloromethyl-3-methylbenzene
• 3-(Chloromethyl)toluene
• 3-methyl-benzyl chloride
• 3-Methylbenzyl chloride
• 3-methyl-benzyl fluoride
• 3-Methyl-benzylfluorid
• m-(Chloromethyl)toluene
• m-Methylbenzyl chloride
• m-Methyl-benzylfluorid
• m-Xylyl chloride
• SCHEMBL863771
• A856628
• CS-0452719
• 3-Methylbenzylfluoride
• MFCD22053314
• DB-304803
• 456-44-0

• InChIKey： IEUKXZBLTHAADI-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H9F/c1-7-3-2-4-8(5-7)6-9/h2-5H,6H2,1H3
• SMILES： CC1=CC(=CC=C1)CF

Computed Properties

• Exact Mass: 124.06887
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 124.068828449g/mol
• Heavy Atom Count: 9
• Complexity: 80.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0
• Refractive Index: 1.4952 (589.3 nm 20 ºC)
• Boiling Point: 52 ºC (10 Torr)
• Flash Point: 39.2±11.9 ºC,
• Solubility: Almost insoluble (0.047 g/l) (25 º C),
• Density: 1.0089 g/cm3 (20 ºC)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides